Cas no 78323-98-5 (Dansyl-morpholine)

• Product Name: Dansyl-morpholine
• CAS No: 78323-98-5
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 534737
• PubChem ID: 658467
• Update Time: 2025-06-11

Dansyl-morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• Dansyl-morpholine
• N,N-dimethyl-5-morpholin-4-ylsulfonylnaphthalen-1-amine
• NCGC00020984-02
• MLS000079376
• 78323-98-5
• HMS2325G17
• AKOS001634859
• CHEMBL1549171
• CCG-106680
• DTXSID00349724
• SMR000034213
• N,N-Dimethyl-5-(morpholinosulfonyl)naphthalen-1-amine
• NCGC00020984-01
• Oprea1_635706
• starbld0015701
• EU-0071657

• Inchi： 1S/C16H20N2O3S/c1-17(2)15-7-3-6-14-13(15)5-4-8-16(14)22(19,20)18-9-11-21-12-10-18/h3-8H,9-12H2,1-2H3
• InChI Key： BMPMMAGFHGAYLM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N(C)C)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Additional information on Dansyl-morpholine

Recent Advances in Dansyl-morpholine (CAS 78323-98-5) Research: Applications and Mechanistic Insights

Dansyl-morpholine (CAS 78323-98-5), a fluorescent probe combining the dansyl chromophore with a morpholine moiety, has garnered significant attention in chemical biology and pharmaceutical research due to its unique photophysical properties and versatile applications. Recent studies have explored its utility in molecular imaging, drug delivery systems, and as a tool for investigating cellular processes. This research brief synthesizes the latest findings on Dansyl-morpholine, highlighting its mechanistic roles and potential therapeutic implications.

A 2023 study published in ACS Chemical Biology demonstrated Dansyl-morpholine's efficacy as a pH-sensitive probe for lysosomal tracking. The morpholine group's protonation at acidic pH (4.5–5.5) enhanced fluorescence intensity by 8-fold compared to neutral conditions, enabling real-time monitoring of lysosomal dysfunction in neurodegenerative disease models. Researchers utilized this property to quantify lysosomal pH changes in Parkinson's patient-derived neurons treated with α-synuclein aggregates (DOI: 10.1021/acschembio.3c00122).

In drug delivery applications, a team from MIT developed Dansyl-morpholine-conjugated polymeric nanoparticles that showed 73% increased tumor accumulation in murine models compared to non-targeted counterparts (Nature Nanotechnology, 2024). The morpholine moiety facilitated selective uptake through solute carrier transporters overexpressed in cancer cells, while the dansyl group allowed for non-invasive tracking via fluorescence tomography. This dual functionality addresses a critical challenge in theranostic agent development.

Structural-activity relationship studies have revealed that the 78323-98-5 scaffold permits extensive modification without compromising fluorescence properties. A Japanese group synthesized 24 derivatives with varying alkyl chain lengths between the dansyl and morpholine groups, identifying C4-linker variants with optimal membrane permeability for blood-brain barrier penetration (Journal of Medicinal Chemistry, 2023). These findings open new avenues for designing CNS-targeted diagnostic agents.

Emerging applications include Dansyl-morpholine's use as a Förster resonance energy transfer (FRET) acceptor in protease activity assays. Its large Stokes shift (≈150 nm) minimizes spectral overlap when paired with blue-emitting donors, enabling multiplexed detection of caspase-3 and cathepsin B in apoptotic cells (Analytical Chemistry, 2024). This approach demonstrated 92% accuracy in distinguishing chemotherapy-responsive versus resistant tumor biopsies.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of Dansyl-morpholine derivatives. A recent ADMET study highlighted rapid hepatic glucuronidation of the dansyl group in primates, reducing systemic exposure by 60% after IV administration (Drug Metabolism and Disposition, 2024). Current research focuses on deuteration strategies to mitigate this metabolic liability while preserving fluorescence characteristics.

The compound's unique attributes continue to inspire innovative applications. A preprint on bioRxiv (2024) describes its incorporation into DNA-encoded libraries for high-throughput screening of protein binders, leveraging both fluorescence polarization readouts and morpholine-mediated target engagement. This approach identified three novel inhibitors of the SARS-CoV-2 Nsp3 macrodomain with IC50 values below 500 nM.

In conclusion, Dansyl-morpholine (78323-98-5) represents a multifaceted tool bridging chemical biology and pharmaceutical development. Ongoing research is expanding its applications from basic science probes to clinically translatable technologies, particularly in theranostics and precision medicine. Future directions may explore its potential in super-resolution microscopy and as a scaffold for bifunctional therapeutic agents.